1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C17H19NO4/c1-3-20-16-8-12(4-6-14(16)19-2)10-18-13-5-7-15-17(9-13)22-11-21-15/h4-9,18H,3,10-11H2,1-2H3
• InChI Key: HXLKBUJHYRETJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine, also known as 2C-E, is a synthetic psychoactive substance that belongs to the phenethylamine class of drugs. It was first synthesized in 1977 by Alexander Shulgin, a renowned chemist and pharmacologist, and has gained popularity as a recreational drug due to its potent psychoactive effects. However,

Mechanism of Action

The exact mechanism of action of 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, it binds to the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration rate. It also alters the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which are involved in the regulation of mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine in lab experiments is its potent psychoactive effects, which allow researchers to investigate its potential therapeutic effects. However, its recreational use and legal status make it difficult to obtain and use in research. Additionally, the potential for adverse effects on the cardiovascular and nervous systems makes it challenging to use in animal studies.

Future Directions

There are several future directions for research on 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine. One area of interest is its potential as a therapeutic agent for the treatment of neurological and psychiatric disorders. Another area of research is the development of new analogs of this compound with improved therapeutic properties and fewer adverse effects. Finally, research could focus on the potential use of this compound as a tool for studying the function of the serotonin system in the brain.

Synthesis Methods

The synthesis of 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with 1,3-benzodioxole in the presence of ammonium acetate and acetic anhydride. The resulting product is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine has been used in scientific research to investigate its potential therapeutic effects. One study found that this compound has anti-inflammatory properties and could be used to treat inflammatory diseases such as rheumatoid arthritis. Another study showed that this compound has neuroprotective effects and could be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.